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Compound of Interest

Compound Name: (S)-BMS-378806

Cat. No.: B1667207 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
(S)-BMS-378806 is a small molecule inhibitor of human immunodeficiency virus type 1 (HIV-1)

entry.[1][2] It functions as an attachment inhibitor by binding to the viral envelope glycoprotein

gp120, thereby preventing its interaction with the host cell's CD4 receptor.[1][3][4] This mode of

action effectively blocks the initial step of viral entry into host cells.[1][5] The compound exhibits

potent antiviral activity against a range of HIV-1 strains, with a median EC50 of 12 nM.[2]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

(S)-BMS-378806 stock solutions for in vitro and in vivo studies.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility data for (S)-BMS-378806 is

presented in the table below. This information is essential for accurate stock solution

preparation and experimental design.
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Property Value

Molecular Weight 406.43 g/mol [3][6][7][8]

Molecular Formula C₂₂H₂₂N₄O₄[3][7][8]

CAS Number 357263-13-9[3][6][7][8]

Appearance Solid powder[7]

Solubility in DMSO
≥20.2 mg/mL; 50 mg/mL (requires sonication);

81 mg/mL[3][6][8]

Aqueous Solubility Approximately 170-200 µg/mL[1][2][3][9]

Storage (Powder) 3 years at -20°C[3][8]

Storage (Stock Solution)

Aliquot and store at -20°C for up to 1 year or

-80°C for up to 2 years. Avoid repeated freeze-

thaw cycles.[6][8][10]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution (e.g., 50 mM)
This protocol describes the preparation of a 50 mM stock solution of (S)-BMS-378806 in

dimethyl sulfoxide (DMSO).

Materials:

(S)-BMS-378806 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber glass vial or polypropylene tube

Calibrated analytical balance

Vortex mixer
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Ultrasonic bath

Procedure:

Calculate the required mass of (S)-BMS-378806:

To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 406.43 g/mol x 1000 mg/g = 20.32 mg

Weighing the compound:

Carefully weigh out approximately 20.32 mg of (S)-BMS-378806 powder using a

calibrated analytical balance and transfer it to a sterile amber glass vial or polypropylene

tube.

Dissolution:

Add the desired volume of anhydrous DMSO (in this case, 1 mL) to the vial containing the

compound.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

To aid dissolution, place the vial in an ultrasonic bath for 10-15 minutes, or until the

solution is clear and free of visible particles.[6][8] Gentle warming to 37°C can also be

applied.[6]

Sterilization (Optional):

If required for cell culture experiments, the stock solution can be sterilized by filtering

through a 0.22 µm DMSO-compatible syringe filter.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

tubes.
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Store the aliquots at -20°C or -80°C. Properly stored, the stock solution is stable for at

least one to two years.[8][10] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the high-concentration DMSO stock solution to prepare

working solutions for cell-based experiments.

Materials:

50 mM (S)-BMS-378806 DMSO stock solution

Appropriate cell culture medium or buffer (e.g., PBS)

Sterile microcentrifuge tubes or plates

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 50 mM (S)-BMS-378806 stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in the desired cell culture medium or buffer to

achieve the final working concentrations. It is recommended to prepare intermediate

dilutions to ensure accuracy.

Important: The final concentration of DMSO in the cell culture medium should typically be

kept below 0.1% (v/v) to avoid solvent-induced cytotoxicity.

Example Dilution for a 100 nM final concentration:

To prepare 1 mL of a 100 nM working solution from a 50 mM stock:

First, prepare an intermediate dilution, for example, 1:100 by adding 2 µL of the 50 mM

stock to 198 µL of medium (resulting in a 500 µM solution).
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Next, perform a 1:5000 dilution of the intermediate stock by adding 0.2 µL of the 500 µM

solution to 999.8 µL of medium to get the final 100 nM concentration.

Use in Experiments:

Add the freshly prepared working solutions to the cell cultures as required by the

experimental design.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of (S)-BMS-378806 and the workflow

for preparing stock solutions.

Host CellHIV-1
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Caption: Mechanism of (S)-BMS-378806 action.
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Caption: Workflow for preparing (S)-BMS-378806 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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